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Abstract

Laureth-1 phosphate is an anionic surfactant belonging to the family of alkyl ether
phosphates. Its amphiphilic nature, comprising a hydrophobic lauryl (C12) tail and a hydrophilic
phosphate head group linked by a single ethoxy unit, imparts valuable surface-active
properties. These characteristics make it a versatile ingredient in various applications, including
cosmetics, personal care products, and potentially in drug delivery systems as an emulsifier,
stabilizer, and solubilizing agent. This technical guide provides a comprehensive overview of
the available physicochemical data for Laureth-1 phosphate, details relevant experimental
protocols for its characterization, and presents logical workflows for its analysis. While specific
experimental values for some properties of Laureth-1 phosphate are not readily available in
the public domain, this guide leverages data from structurally related compounds to provide
valuable insights for researchers and formulation scientists.

Chemical Identity and Structure

Laureth-1 phosphate is the ester of phosphoric acid and laureth-1, which is the polyethylene
glycol ether of lauryl alcohol with an average of one ethylene oxide unit.

Chemical Structure:
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Table 1: Chemical Identifiers for Laureth-1 Phosphate

Identifier Value

Chemical Name 2-(dodecyloxy)ethyl dihydrogen phosphate
INCI Name Laureth-1 Phosphate

CAS Number 45245-91-8

Molecular Formula C14H3105P[1]

Molecular Weight 310.37 g/mol [1]

SMILES CCCCCCCCCCCCOCCOP(=0)(0)O[1]
InChlKey JUFHABKBWMZXKL-UHFFFAOYSA-N[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of Laureth-1 phosphate is crucial
for its effective application in research and product development. The following sections
summarize the available data, with comparative values from related compounds provided for
context where direct data for Laureth-1 phosphate is unavailable.

Solubility

The solubility of a surfactant is a critical parameter influencing its formulation and performance.

Table 2: Solubility Data
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Laureth-4
Laureth-1 Lauryl Phosphate
Property Phosphate (related
Phosphate (related compound)
compound)

- 1.815 mg/L @ 25 °C ) )
Water Solubility . Poorly soluble Water dispersible[3]
(estimated)[2]

Good solubility in low

aliphatic alcohols Soluble in methanol,
Solubility in Alcohols (e.g., methanol, - acetone, and
ethanol) (inferred from benzene[3]

Laureth-1)[4]

Acidity (pKa)

The pKa values of the phosphate headgroup determine the ionization state of the molecule at a
given pH, which in turn affects its surface activity and interaction with other components. As a
monoalkyl phosphate ester, Laureth-1 phosphate has two acidic protons.

Table 3: pKa Data (Comparative)

Property Value
pKal of monoalkyl phosphate esters Generally in the range of 1-2
pKa2 of monoalkyl phosphate esters Typically around 6-7

Note: Specific experimental pKa values for Laureth-1 phosphate are not readily available. The
provided ranges are based on the known behavior of similar monoalkyl phosphate compounds.

Surface Activity

The surface-active properties of Laureth-1 phosphate, such as its critical micelle
concentration (CMC) and its ability to reduce surface tension, are fundamental to its function as

a surfactant.

Table 4: Surface Activity Data (Comparative)
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Lauryl Phosphate Sodium Lauryl
Laureth-1 Monoester Ether Sulfate
Phosphate (Potassium Salt) (SLES) (related

(related compound) surfactant)

Property

Critical Micelle

) Data not available 0.569 mmol/L ~0.80 mM[5]
Concentration (CMC)

Surface Tension at

Data not available 25.08 mN/m ~34 mN/m[5]
CMC (yCMC)

Thermal Stability

The thermal stability of Laureth-1 phosphate is an important consideration for its processing
and storage. The decomposition of phosphate esters is influenced by the nature of the alkyl

group.
General Trends for Alkyl Phosphate Esters:

o Decomposition Pathway: Primarily through (-elimination reactions, forming an alkene and
phosphoric acid.[6]

o Thermal Stability: Generally, aryl phosphate esters are more thermally stable than alkyl
phosphate esters. Within alkyl phosphates, primary alkyl groups (like in Laureth-1
phosphate) are more stable than secondary and tertiary alkyl groups.[7]

o Decomposition Temperature: The onset of thermal decomposition for trialkyl phosphates
typically occurs in the range of 270-290°C in an inert atmosphere.[6][8]

Experimental Protocols

This section details the methodologies for key experiments used to characterize the
physicochemical properties of Laureth-1 phosphate.

Synthesis of Laureth-1 Phosphate

The synthesis of monoalkyl phosphates can be achieved through the phosphorylation of the
corresponding alcohol. A general procedure involves the reaction of Laureth-1 with a
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phosphating agent.

Materials:

Laureth-1 (2-(dodecyloxy)ethanol)

Phosphorus pentoxide (P205) or Polyphosphoric acid (PPA)

Inert solvent (e.g., toluene, dichloromethane)

Heel of a previous product batch (optional, for P205 method)[9]

Water

Hydrogen peroxide (optional, for color improvement)[9]
Procedure (using P205):[9]

» In areaction vessel equipped with a stirrer and a temperature controller, a heel of a
previously synthesized Laureth-1 phosphate mixture is charged.

e Phosphorus pentoxide is suspended in the heel with vigorous stirring.

o Laureth-1 is then added to the suspension. The reaction is typically carried out at an
elevated temperature (e.g., 80-85°C) for a set period (e.g., 2 hours).

 After the initial reaction, water is added to hydrolyze any remaining phosphating agent and to
form the final acid phosphate. A small amount of hydrogen peroxide may be added to
decolorize the product.

e The mixture is stirred for an additional period to ensure complete reaction.

e The final product is a mixture of mono- and di-alkyl phosphates, which can be purified if
necessary.

Purification: Purification can be achieved by techniques such as liquid-liquid extraction to
remove unreacted starting materials and inorganic phosphates.
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Determination of Critical Micelle Concentration (CMC)

The CMC can be determined by measuring a physical property of the surfactant solution as a
function of its concentration. A sharp change in the measured property indicates the onset of

micelle formation.
Method 1: Surface Tension Measurement

e Principle: The surface tension of a surfactant solution decreases with increasing
concentration until the CMC is reached, after which it remains relatively constant.

o Apparatus: Tensiometer (e.g., using the du Noty ring or Wilhelmy plate method).
e Procedure:

Prepare a series of aqueous solutions of Laureth-1 phosphate with varying

(¢]

concentrations.

o

Measure the surface tension of each solution at a constant temperature.

Plot the surface tension as a function of the logarithm of the surfactant concentration.

[¢]

[¢]

The CMC is the concentration at the point of inflection in the curve.
Method 2: Conductivity Measurement

e Principle: For ionic surfactants, the equivalent conductivity of the solution changes with
concentration. The slope of the conductivity versus concentration plot changes at the CMC
due to the lower mobility of the micelles compared to the free monomers.

e Apparatus: Conductivity meter.

e Procedure:

[¢]

Prepare a series of aqueous solutions of Laureth-1 phosphate.

Measure the conductivity of each solution at a constant temperature.

[¢]

Plot the specific conductivity versus the surfactant concentration.

[e]
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o The plot will show two linear regions with different slopes. The intersection of these two
lines corresponds to the CMC.

Analysis of Thermal Stability

Thermogravimetric analysis (TGA) is a standard technique to evaluate the thermal stability of
materials.

Apparatus: Thermogravimetric Analyzer (TGA).

Procedure:

A small, accurately weighed sample of Laureth-1 phosphate is placed in a TGA crucible.

e The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g.,
nitrogen for inert conditions or air for oxidative conditions).

o The weight of the sample is continuously monitored as a function of temperature.

e The resulting TGA curve (weight % vs. temperature) provides information on the onset of
decomposition, the temperature of maximum decomposition rate, and the amount of residue.

Visualizations
Experimental Workflow for Physicochemical
Characterization
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Caption: Workflow for the synthesis and physicochemical characterization of Laureth-1
phosphate.

Logical Relationship for CMC Determination
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Caption: Logical workflow for the determination of the Critical Micelle Concentration (CMC).

Applications in Research and Drug Development

Laureth-1 phosphate's surfactant properties make it a candidate for various applications in the
pharmaceutical and research fields:

o Emulsifier: Its ability to stabilize oil-in-water emulsions is valuable for formulating creams,
lotions, and other topical drug delivery systems.

e Solubilizing Agent: It can enhance the solubility of poorly water-soluble active pharmaceutical
ingredients (APIs), potentially improving their bioavailability.

o Wetting Agent: In solid dosage forms, it can act as a wetting agent to facilitate the dissolution
of the drug.
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e Membrane Interaction Studies: As an amphiphilic molecule, it can be used in model systems
to study surfactant-cell membrane interactions, which is relevant for understanding drug
absorption and toxicity mechanisms.[10]

Conclusion

Laureth-1 phosphate is a versatile anionic surfactant with potential applications in various
scientific and industrial fields, including drug development. While a complete set of
experimentally determined physicochemical properties for this specific compound is not yet
available in the public literature, this guide provides a solid foundation based on its chemical
structure and data from related compounds. The detailed experimental protocols and logical
workflows presented herein offer a practical framework for researchers to characterize
Laureth-1 phosphate and similar materials, enabling its informed application in formulation
and research. Further experimental investigation is warranted to fully elucidate the specific
physicochemical profile of Laureth-1 phosphate and unlock its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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